Cas no 38885-94-8 (Octadecenoic acid, 18-hydroxy-)

• Product Name: Octadecenoic acid, 18-hydroxy-
• CAS No: 38885-94-8
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 1493793
• PubChem ID: 53969357
• Update Time: 2025-04-21

Octadecenoic acid, 18-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Octadecenoic acid, 18-hydroxy-
• 18-hydroxyoctadec-2-enoic acid
• SCHEMBL151473
• 18-hydroxy-octadecenoic acid
• DTXSID80708052
• 38885-94-8

• Inchi： 1S/C18H34O3/c19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18(20)21/h14,16,19H,1-13,15,17H2,(H,20,21)
• InChI Key： JQNQKNGCSLCPDE-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCCC=CC(=O)O

Computed Properties

• Exact Mass: 298.25092
• Monoisotopic Mass: 298.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53